3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide

• IUPAC Name: 3-chloro-4-methyl-1-benzothiophene-2-carbohydrazide
• InChI: InChI=1S/C10H9ClN2OS/c1-5-3-2-4-6-7(5)8(11)9(15-6)10(14)13-12/h2-4H,12H2,1H3,(H,13,14)
• InChI Key: ATGXTSRTLFBEHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=C2Cl)C(=O)NN
• Molecular Formula: C10H9ClN2OS
• DSSTOX Substance ID: DTXSID701178996
• Molecular Weight: 240.71 g/mol
• CAS RN: 956576-51-5

Description

3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide is a chemical compound with the molecular formula C10H9ClN2OS and a molecular weight of 240.71. It is used for proteomics research applications.

Synthesis Analysis

There is a study that synthesized a series of new coordination complexes of Cu(II), Co(II), Ni(II), Zn(II), Hg(II), Mn(II), and Fe(III) with the Schiff base 3-chloro–[(1E)-(2-hydroxy phenyl)methylene]-6-methoxy-1-benzothiophene-2-carbohydrazide. The complexes were characterized by elemental analysis, electrical conductivity measurements, IR spectra, 1 H NMR, mass spectral data, electronic spectra, magnetic susceptibility, ESR spectra, TGA, and Powder XRD data.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular formula C10H9ClN2OS and molecular weight 240.71. More specific properties like melting point, boiling point, solubility, etc., are not available in the current search results.

Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis Techniques : This compound has been synthesized through various chemical reactions, involving the reaction of specific precursors like 2-hydroxy-6-pentadecylbenzaldehyde and 3-chloro-1-benzothiophene-2-carboxylicacidhydrazide, with methods confirming its structure through elemental analysis, IR, 1H NMR, 13C NMR, and mass spectral analysis (Naganagowda et al., 2014).

Antimicrobial Applications

• Antimicrobial Activity : The compound and its derivatives have shown promising antimicrobial activity. For instance, the antimicrobial properties were assessed by synthesizing derivatives like 5-(3-chloro-1-benzothiophen-2-yl)-1,3,4-oxadiazole-2-thiol from 3-chloro-1-benzothiophene-2-carbohydrazide, demonstrating efficacy against various bacteria and fungi (Naganagowda & Petsom, 2011).

Corrosion Inhibition

• Corrosion Inhibition : Research has explored the use of 3-Chloro-4-methyl-1-benzothiophene-2-carbohydrazide in corrosion inhibition, particularly its effectiveness in protecting 6061 Al alloy/SiCp composite in hydrochloric acid medium. The studies showed increased inhibition efficiency with rising concentrations of the inhibitor and decreasing temperatures, adhering to Temkins’ and Langmuir adsorption isotherms, suggesting a physisorption mechanism (Kini et al., 2011).

Synthesis of Derivatives and Their Biological Activities

• Synthesis of Derivatives : The compound serves as a precursor in the synthesis of a wide range of biologically active derivatives, such as oxadiazoles, thiadiazoles, and triazoles, with demonstrated antimicrobial, analgesic, and anthelmintic activities. These derivatives have been synthesized through reactions with various agents, highlighting the compound’s versatility in producing pharmacologically relevant molecules (Naganagowda et al., 2011).